Egfr-IN-122

• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C19H20N4O3/c1-24-14-6-4-5-13(9-14)22-18-11-19(21-12-20-18)23-16-10-15(25-2)7-8-17(16)26-3/h4-12H,1-3H3,(H2,20,21,22,23)
• InChIKey: QIAHWAXXEKSCCE-UHFFFAOYSA-N

Egfr-IN-122: An EGFR/DDR1 Inhibitor for NSCLC Research

Egfr-IN-122, also designated as compound Yfq07, is a synthetic small molecule belonging to the N4,N6-disubstituted pyrimidine-4,6-diamine class . It was developed through scaffold hopping from the quinazoline-based EGFR inhibitor AZD3759 and functions as a potent, ATP-competitive inhibitor of the epidermal growth factor receptor (EGFR) . Beyond EGFR inhibition, Egfr-IN-122 has been shown to inhibit the phosphorylation of discoidin domain receptor 1 (DDR1), a receptor tyrosine kinase implicated in acquired resistance to first-generation EGFR-TKIs in non-small cell lung cancer (NSCLC) .

Pyrimidine scaffold for EGFR pathway studies

Dual EGFR/DDR1 target engagement profile

Reported activity in gefitinib-resistant NSCLC cell models

• [1] Zhang Y, Lv H, Luo L, Xu Y, Pan Y, Wang Y, Lin H, Xiong J, Guo P, Zhang J, Li X, Ye F. Design, synthesis and pharmacological evaluation of N4,N6-disubstituted pyrimidine-4,6-diamine derivatives as potent EGFR inhibitors in non-small cell lung cancer. Eur J Med Chem. 2018 Sep 5;157:1300-1325. doi: 10.1016/j.ejmech.2018.08.031. PMID: 30195240. View Source
• [2] Zhang Y, Qian J, Fu Y, Wang Z, Hu W, Zhang J, Wang Y, Guo Y, Chen W, Zhang Y, Wang X, Xie Z, Ye H, Ye F, Zuo Z. Inhibition of DDR1 promotes ferroptosis and overcomes gefitinib resistance in non-small cell lung cancer. Biochim Biophys Acta Mol Basis Dis. 2024 Oct;1870(7):167447. doi: 10.1016/j.bbadis.2024.167447. PMID: 39089636. View Source

Why Scaffold Determines EGFR Inhibitor Selectivity

EGFR tyrosine kinase inhibitors (TKIs) built on quinazoline scaffolds, such as AZD3759 and gefitinib, and those built on pyrimidine scaffolds, such as Egfr-IN-122, exhibit fundamentally different kinase selectivity profiles and cellular potency spectra . The scaffold-hopping approach used to design Egfr-IN-122 not only altered the core structure but also introduced a distinct target engagement profile, including DDR1 inhibition, which is absent in AZD3759 . This dual EGFR/DDR1 inhibitory activity translates into a unique ability to suppress the proliferation of gefitinib-resistant NSCLC cell lines (PC-9GR, HCC827GR) where conventional EGFR-TKIs lose efficacy . Consequently, substituting Egfr-IN-122 with another EGFR inhibitor without considering scaffold-dependent pharmacology would compromise experimental reproducibility and miss the compound's resistance-overcoming capabilities.

Kinase Selectivity

Scaffold-driven dual EGFR/DDR1 inhibition

Quinazoline EGFR inhibitors lack DDR1 engagement; selectivity profile may shift

Resistance Model Activity

May retain anti-proliferative effect in gefitinib-resistant PC-9GR/HCC827GR

Gefitinib and related quinazoline TKIs may show reduced activity; scaffold-dependent response should be assessed

Target Engagement Scope

Reported DDR1 phosphorylation suppression alongside EGFR inhibition

EGFR-selective inhibitors generally lack DDR1 inhibitory activity; substitution may overlook ferroptosis-related mechanisms

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. PMID: 30195240. View Source
• [2] Zhang Y, Qian J, Fu Y, et al. Biochim Biophys Acta Mol Basis Dis. 2024;1870(7):167447. PMID: 39089636. View Source

Quantitative Evidence: Egfr-IN-122 vs. Key Comparators

Biochemical EGFR Kinase Inhibition

In a mobility shift kinase assay, Egfr-IN-122 (Yfq07) demonstrated superior or comparable inhibitory activity against three EGFR variants relative to AZD3759. Against EGFR wild-type, Yfq07 exhibited an IC50 of 26 nM versus AZD3759's 30 nM. Against the drug-sensitive exon 19 deletion mutant (delE746-A750), Yfq07 was more than 2-fold more potent (IC50 18 nM vs. 41 nM). Against the T790M gatekeeper mutant (L858R), activity was approximately equivalent (IC50 7.7 nM vs. 5.5 nM) . This demonstrates that the pyrimidine scaffold of Yfq07 retains or improves upon the biochemical potency of the quinazoline-based AZD3759 across key clinically relevant EGFR variants.

Biochemical EGFR IC50 (vs AZD3759)

Head-to-head

EGFR(wt) IC50 26 nM vs 30 nM; delE746-A750 18 nM vs 41 nM; L858R 7.7 nM vs 5.5 nM

Supports comparable EGFR inhibition with scaffold change

Mobility shift assay at ATP Km; scaffold hopping retains target engagement

Evidence Dimension	EGFR kinase inhibition IC50 (nM)
Target Compound Data	EGFR(wt) IC50 = 26 nM; EGFR(delE746-A750) IC50 = 18 nM; EGFR(L858R) IC50 = 7.7 nM
Comparator Or Baseline	AZD3759: EGFR(wt) IC50 = 30 nM; EGFR(delE746-A750) IC50 = 41 nM; EGFR(L858R) IC50 = 5.5 nM
Quantified Difference	Yfq07 is 1.15-fold more potent on EGFR(wt), 2.3-fold more potent on EGFR(delE746-A750), and 1.4-fold less potent on EGFR(L858R) vs. AZD3759
Conditions	Mobility shift assay; ATP concentration at Km; compounds Yfq01–95 screened against EGFR(wt), EGFR(L858R), EGFR(delE746-A750)

Why This Matters

The preserved biochemical potency across EGFR variants confirms that scaffold hopping did not compromise target engagement, making Egfr-IN-122 a viable alternative for studies requiring robust EGFR inhibition with a distinct chemotype.

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. Table 1–4; Section 2.2.1. PMID: 30195240. View Source

Cellular Anti-Proliferative Potency in NSCLC Models

In an MTT cell viability assay, Egfr-IN-122 (Yfq07) inhibited the proliferation of A431 human epithelial carcinoma cells with an IC50 of 0.74 ± 0.43 µM and H1975 NSCLC cells with an IC50 of 0.89 ± 0.03 µM. This represents a 4.7-fold and 27.1-fold improvement in potency, respectively, over the positive control AZD3759 (A431 IC50 = 3.50 ± 0.30 µM; H1975 IC50 = 24.16 ± 0.35 µM) . The differential is most pronounced in H1975 cells, which harbor the L858R/T790M double mutation associated with acquired resistance to first-generation EGFR-TKIs.

Cellular Anti-Proliferative IC50

Head-to-head

A431 IC50 0.74 µM vs 3.50 µM (AZD3759); H1975 IC50 0.89 µM vs 24.16 µM

Reported improved cellular potency in EGFR-driven and T790M-mutant models

MTT assay; H1975 harbors L858R/T790M; context-dependent

Evidence Dimension	Cellular anti-proliferative IC50 (µM) by MTT assay
Target Compound Data	A431 IC50 = 0.74 ± 0.43 µM; H1975 IC50 = 0.89 ± 0.03 µM
Comparator Or Baseline	AZD3759: A431 IC50 = 3.50 ± 0.30 µM; H1975 IC50 = 24.16 ± 0.35 µM
Quantified Difference	4.7-fold more potent in A431; 27.1-fold more potent in H1975
Conditions	MTT assay; cell lines A431 (EGFR-overexpressing) and H1975 (EGFR L858R/T790M); AZD3759 as positive control

Why This Matters

The dramatically superior cellular potency in H1975 cells (27-fold) indicates that Egfr-IN-122 may retain meaningful activity against T790M-mutant NSCLC, a context where many EGFR-TKIs show markedly reduced efficacy, providing a rationale for selecting this compound over AZD3759 in resistance-relevant cellular models.

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. Table 6; Section 2.2.2. PMID: 30195240. View Source

In Vivo Antitumor Efficacy in PC-9 Xenograft

In a subcutaneous PC-9 cell xenograft mouse model, Egfr-IN-122 (Yfq07) administered intraperitoneally at 15 mg/kg and 30 mg/kg over 23 days produced significant antitumor efficacy comparable to AZD3759 at 30 mg/kg, with no body weight loss observed throughout the experiment . Immunoblotting of tumor tissue confirmed effective inhibition of EGFR, AKT, and ERK1/2 phosphorylation . Pharmacokinetic evaluation in rats following oral administration (30 mg/kg) yielded a Cmax of 1056.37 ± 394.23 ng/mL and a half-life of 4.17 ± 2.06 hours, demonstrating oral bioavailability .

In Vivo PC-9 Xenograft

Head-to-head

Yfq07 15–30 mg/kg i.p. comparable tumor inhibition to AZD3759; oral Cmax 1056 ng/mL, t1/2 4.17 h

Reported in vivo model-response context with oral exposure profile

23-day study; no body weight loss observed

Evidence Dimension	In vivo tumor growth inhibition (PC-9 xenograft)
Target Compound Data	Yfq07 15 mg/kg and 30 mg/kg i.p.; significant tumor inhibition; no body weight loss; PK: oral Cmax = 1056 ng/mL, t1/2 = 4.17 h
Comparator Or Baseline	AZD3759 30 mg/kg i.p. as positive control; comparable efficacy
Quantified Difference	Comparable in vivo efficacy at equivalent and lower doses; Yfq07 oral PK parameters reported
Conditions	PC-9 cell xenograft in nude mice; 23-day treatment; intraperitoneal administration; tumor p-EGFR, p-AKT, p-ERK1/2 assessed by immunoblotting and IHC

Why This Matters

The demonstration of in vivo antitumor activity with favorable tolerability and oral pharmacokinetics establishes Egfr-IN-122 as a credible tool compound for preclinical in vivo oncology studies, matching the efficacy of AZD3759 while offering a chemically distinct scaffold.

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. Sections 2.2.7, Table 8, Figures 8–10. PMID: 30195240. View Source

Activity in Gefitinib-Resistant NSCLC Cell Lines

Egfr-IN-122 (Yfq07) demonstrated greater anti-proliferative potency against gefitinib-resistant NSCLC sublines than against their gefitinib-sensitive parental counterparts. IC50 values were 323.6 nM for PC-9GR (gefitinib-resistant) versus 463.8 nM for PC-9 (parental), and 543.7 nM for HCC827GR versus 1662.4 nM for HCC827 . This 1.4-fold and 3.1-fold potency enhancement in resistant lines is mechanistically linked to Yfq07's inhibition of DDR1 phosphorylation, which is upregulated in gefitinib-resistant cells . Suppression of DDR1 led to downregulation of miR-3648, upregulation of SOCS2, and indirect induction of ferroptosis via the xCT-GPX4 pathway .

Gefitinib-Resistant Cell Activity

Head-to-head

IC50 PC-9GR 323.6 nM vs PC-9 463.8 nM; HCC827GR 543.7 nM vs HCC827 1662.4 nM

Retained activity in resistant models contrasts with gefitinib loss

DDR1 upregulation and ferroptosis induction context

Evidence Dimension	Anti-proliferative IC50 in gefitinib-sensitive vs. gefitinib-resistant NSCLC cell lines
Target Compound Data	PC-9GR IC50 = 323.6 nM; HCC827GR IC50 = 543.7 nM; PC-9 IC50 = 463.8 nM; HCC827 IC50 = 1662.4 nM
Comparator Or Baseline	Parental gefitinib-sensitive lines (PC-9, HCC827); gefitinib loses efficacy in resistant sublines
Quantified Difference	1.4-fold greater potency in PC-9GR vs. PC-9; 3.1-fold greater potency in HCC827GR vs. HCC827
Conditions	Cell viability assay; PC-9GR and HCC827GR are gefitinib-resistant sublines; DDR1 phosphorylation assessed by western blot

Why This Matters

The retained and even enhanced activity in gefitinib-resistant cells is a rare and highly differentiating feature, making Egfr-IN-122 an essential tool compound for investigating DDR1-mediated resistance mechanisms and ferroptosis induction in NSCLC, where standard EGFR-TKIs are ineffective.

• [1] Zhang Y, Qian J, Fu Y, et al. Biochim Biophys Acta Mol Basis Dis. 2024;1870(7):167447. Fig. 1A; Sections 3.1–3.5. PMID: 39089636. View Source

Dual EGFR/DDR1 Target Engagement

Unlike AZD3759, which is a selective EGFR inhibitor, Egfr-IN-122 (Yfq07) additionally suppresses the phosphorylation of discoidin domain receptor 1 (DDR1) . In PC-9GR gefitinib-resistant cells, Yfq07 treatment markedly reduced phosphorylated DDR1 levels, an effect not reported for AZD3759 . Kinase selectivity profiling against a panel of 27 RTKs confirmed that Yfq07 maintains high selectivity for EGFR over other kinases, while its DDR1 inhibitory activity represents an additional pharmacological dimension absent in the quinazoline scaffold .

Dual EGFR/DDR1 Engagement

Class-level

Yfq07 reduces p-DDR1 in PC-9GR cells (western blot); selective for EGFR over 27-kinase panel at 1 µM

Target engagement profile supports DDR1-mediated resistance studies

No quantitative DDR1 IC50; class-level inference from kinase panel

Evidence Dimension	DDR1 phosphorylation inhibition
Target Compound Data	Yfq07 inhibits p-DDR1 in PC-9GR cells (qualitative reduction demonstrated by western blot); EGFR selectivity confirmed against 27-kinase panel
Comparator Or Baseline	AZD3759: selective EGFR inhibitor; no reported DDR1 inhibitory activity
Quantified Difference	Absent DDR1 inhibition for AZD3759 vs. confirmed DDR1 target engagement for Yfq07 (no quantitative DDR1 IC50 available)
Conditions	Kinase selectivity panel (27 RTKs) at 1 µM; DDR1 phosphorylation assessed in PC-9GR cells

Why This Matters

The dual EGFR/DDR1 target engagement profile provides a mechanistic basis for Egfr-IN-122's activity in gefitinib-resistant models and opens research applications in DDR1-mediated cancer biology, ferroptosis, and EMT that are inaccessible to EGFR-selective inhibitors like AZD3759.

• [1] Zhang Y, Qian J, Fu Y, et al. Biochim Biophys Acta Mol Basis Dis. 2024;1870(7):167447. Fig. 3; Sections 3.2–3.3. PMID: 39089636. View Source
• [2] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. Table 5 (kinase selectivity panel). PMID: 30195240. View Source

Selectivity Over Normal Lung Epithelial Cells

In the MTT assay against the normal human lung bronchial epithelial cell line BEAS-2B, Egfr-IN-122 (Yfq07) exhibited an IC50 of 21.43 ± 0.15 µM . This value is approximately 24-fold higher than its IC50 against the EGFR-driven A431 carcinoma line (0.74 µM) and 24-fold higher than that against H1975 (0.89 µM), indicating a substantial in vitro therapeutic window . While a direct BEAS-2B comparison with AZD3759 was not reported in the same study, the absolute IC50 value demonstrates low intrinsic cytotoxicity toward non-malignant pulmonary cells.

Selectivity Window (BEAS-2B)

Context-dependent

BEAS-2B IC50 21.43 µM vs A431 0.74 µM, ~24-fold difference

Reported selectivity profile between cancer and normal lung cells

MTT assay; direct comparator AZD3759 data not available

Evidence Dimension	Cytotoxicity against normal lung cells (BEAS-2B)
Target Compound Data	BEAS-2B IC50 = 21.43 ± 0.15 µM
Comparator Or Baseline	Yfq07 IC50 against A431 (0.74 µM) and H1975 (0.89 µM) as intra-compound selectivity reference
Quantified Difference	~24-fold selectivity window between cancer cell lines and normal BEAS-2B cells
Conditions	MTT assay; BEAS-2B normal human lung bronchial epithelial cells

Why This Matters

A wide selectivity window between cancerous and normal lung epithelial cells reduces the likelihood of confounding cytotoxicity in co-culture or organoid models and supports the compound's utility in long-term in vitro mechanistic studies where normal cell viability must be preserved.

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. Table 6; Section 2.2.2. PMID: 30195240. View Source

Priority Research Applications for Egfr-IN-122

EGFR Inhibition with a Distinct Pyrimidine Scaffold

Researchers seeking an EGFR inhibitor with a pyrimidine scaffold that matches or exceeds the biochemical potency of AZD3759 on EGFR wild-type and exon 19 deletion mutants should prioritize Egfr-IN-122. The compound's 2.3-fold greater potency on EGFR(delE746-A750) (IC50 18 nM vs. 41 nM) makes it particularly suitable for studying EGFR exon 19 deletion-driven NSCLC models where quinazoline-based inhibitors may show suboptimal target engagement.

Gefitinib Resistance and DDR1 Bypass Signaling

Egfr-IN-122 is uniquely suited for mechanistic studies of gefitinib resistance, as it retains potent activity in PC-9GR (IC50 323.6 nM) and HCC827GR (IC50 543.7 nM) cells where gefitinib is ineffective . The compound's ability to inhibit DDR1 phosphorylation and induce ferroptosis via the DDR1–miR-3648–SOCS2–xCT/GPX4 axis provides a validated chemical probe for dissecting resistance pathways that are inaccessible with EGFR-selective inhibitors.

In Vivo Xenograft Studies with Oral Bioavailability

For in vivo oncology studies employing the PC-9 xenograft model, Egfr-IN-122 offers demonstrated antitumor efficacy at 15–30 mg/kg i.p. with no body weight loss and oral pharmacokinetic parameters (Cmax 1056 ng/mL, t1/2 4.17 h) that support both intraperitoneal and oral dosing routes. These data position Egfr-IN-122 as a viable alternative to AZD3759 in xenograft studies where scaffold diversity is desired.

Ferroptosis and DDR1-Targeted Oncology Research

The demonstrated capacity of Egfr-IN-122 to indirectly induce ferroptosis in gefitinib-resistant NSCLC cells through SOCS2-mediated inhibition of the xCT-GPX4 pathway makes it a valuable tool compound for research at the intersection of kinase inhibition and regulated cell death. This application is not served by EGFR-selective inhibitors such as AZD3759 or gefitinib, which lack DDR1 inhibitory activity .

Application

Selection Property

Validation Focus

EGFR pathway inhibition with distinct scaffold

Pyrimidine scaffold selectivity profile

EGFR wild-type and mutant variant assay interpretation

Gefitinib resistance and DDR1 signaling studies

Dual EGFR/DDR1 target engagement

Gefitinib-resistant NSCLC cell model endpoints and ferroptosis pathway

In vivo xenograft studies with oral bioavailability

In vivo model-response context and oral PK

Tumor growth inhibition and tolerability endpoints

Ferroptosis and DDR1-targeted oncology research

Kinase inhibition with ferroptosis induction context

DDR1–miR-3648–SOCS2–xCT/GPX4 pathway validation

• [1] Zhang Y, Lv H, Luo L, et al. Eur J Med Chem. 2018;157:1300-1325. PMID: 30195240. View Source
• [2] Zhang Y, Qian J, Fu Y, et al. Biochim Biophys Acta Mol Basis Dis. 2024;1870(7):167447. PMID: 39089636. View Source